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Compound of Interest

Compound Name: Flucycloxuron

Cat. No.: B1672866 Get Quote

Disclaimer: Flucycloxuron is an older benzoylphenylurea insecticide that is now considered

largely obsolete, and specific field data for its application in citrus is not readily available in

recent literature.[1] The following application notes and protocols have been compiled based on

the known properties of Flucycloxuron, general principles of pesticide application in citrus,

and data from related benzoylurea insecticides used for mite control. The quantitative data

presented is illustrative and should be considered representative of the chemical class rather

than validated for Flucycloxuron itself.

Application Notes
1.1. Introduction Flucycloxuron is a non-systemic insecticide and acaricide belonging to the

benzoylurea chemical class.[1] Its primary mode of action is the inhibition of chitin biosynthesis,

which interferes with the molting process of insects and mites.[1][2] It is most effective against

the egg and larval stages of target pests.[1] In citrus orchards, Flucycloxuron is used to

control various mite species.

1.2. Mode of Action Flucycloxuron is classified under the Insecticide Resistance Action

Committee (IRAC) Mode of Action Group 15. It specifically inhibits chitin synthase (CHS1), an

essential enzyme for the production of chitin. Chitin is a critical component of an arthropod's

exoskeleton. By disrupting this process, the larvae are unable to properly form a new cuticle,

leading to death during ecdysis (molting). This targeted action means it has low acute toxicity to

mammals and other vertebrates that do not synthesize chitin.
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1.3. Target Pests in Citrus The primary target pests for Flucycloxuron in citrus are

phytophagous mites, including but not limited to:

Citrus Red Mite (Panonychus citri)

Texas Citrus Mite (Eutetranychus banksi)

Citrus Rust Mite (Phyllocoptruta oleivora)

Efficacy is highest against eggs and immature stages (larvae, nymphs). It has minimal activity

against adult mites.

1.4. Application Timing and Strategy

Monitoring: Application should be based on diligent monitoring of mite populations.

Treatment is recommended when mite densities reach established economic thresholds

(e.g., for some spider mites, when 70-80% of leaves are infested).

Timing: The optimal application time is when the pest population is predominantly in the egg

and larval stages, typically coinciding with new foliage growth in the spring or late

summer/early fall.

Resistance Management: To mitigate the risk of resistance, Flucycloxuron should be used

within an Integrated Pest Management (IPM) framework. It is crucial to rotate its use with

acaricides from different IRAC groups. Do not apply Flucycloxuron or other Group 15

insecticides more than once or twice per season.

Application Method: Ground application using an airblast sprayer is the standard method for

mature citrus trees to ensure thorough coverage. For smaller trees, water volume and the

number of active nozzles should be reduced to avoid excessive runoff and pesticide waste.

Data Presentation: Illustrative Quantitative Data
The following tables provide representative data based on typical values for benzoylurea

acaricides in citrus. This data is for illustrative purposes only.

Table 1: Illustrative Application Rates for Mite Control in Citrus
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Target Pest
Product
Formulation

Application
Rate per
Hectare

Application
Rate per
Acre

Water
Volume
(Ground
Application)

Notes

Citrus Red

Mite, Texas

Citrus Mite

25%

Wettable

Powder (WP)

200 - 400 g 80 - 160 g

1000 - 2500

L/ha (100 -

250 gal/acre)

Higher rates

may be

necessary for

dense foliage

or high pest

pressure.

Ensure

thorough

coverage of

all plant

surfaces.

Citrus Rust

Mite

25%

Wettable

Powder (WP)

150 - 300 g 60 - 120 g

1000 - 2500

L/ha (100 -

250 gal/acre)

Application

should target

fruit and new

foliage where

rust mites are

most

prevalent.

Table 2: Illustrative Efficacy Data Against Citrus Red Mite (Panonychus citri)

Days After
Treatment (DAT)

% Mortality of Eggs
% Mortality of
Larvae/Nymphs

% Mortality of
Adults

3 90-95% 85-90% <10%

7 95-99% 90-98% <10%

14
>99% (prevents

hatching)

>98% (mortality at

molt)
<15%

21
>99% (prevents

hatching)

>95% (residual

activity)
<15%
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Table 3: Illustrative Residue Dissipation in Citrus Fruit

Pre-Harvest
Interval (PHI)

Residue in Peel
(mg/kg)

Residue in Pulp
(mg/kg)

Total Residue in
Whole Fruit
(mg/kg)

0 (3 hours post-

application)
1.50 0.02 0.45

7 Days 0.95 <0.01 0.28

14 Days 0.60 <0.01 0.18

21 Days 0.35 <0.01 0.10

28 Days 0.20 <0.01 0.06

Note: Benzoylureas like Lufenuron have shown that residues are concentrated primarily in the

peel.

Experimental Protocols
3.1. Protocol for Field Efficacy Trial

Objective: To determine the efficacy of Flucycloxuron against the target mite species in a

commercial citrus orchard.

Experimental Design: Randomized Complete Block Design (RCBD) with 4-5 replicates. Each

plot should consist of 3-5 trees, with the central tree(s) used for data collection to minimize

edge effects.

Treatments:

Untreated Control (water spray).

Flucycloxuron - Low Rate (e.g., 200 g/ha).

Flucycloxuron - High Rate (e.g., 400 g/ha).
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Commercial Standard Acaricide (positive control).

Application:

Calibrate an airblast sprayer to deliver the specified water volume (e.g., 1500 L/ha).

Apply treatments when mite populations reach the pre-determined threshold.

Ensure uniform and complete coverage of the tree canopy. Avoid spray drift between plots.

Data Collection:

Pre-treatment count: On day 0 (before application), randomly select and tag 20 leaves per

data tree. Using a hand lens (10-20x), count and record the number of mite eggs, motile

immatures (larvae/nymphs), and adults on each leaf.

Post-treatment counts: Repeat the counting process on the tagged leaves at 3, 7, 14, and

21 days after treatment (DAT).

Data Analysis: Calculate the percentage mortality for each life stage at each assessment

date, correcting for natural mortality in the untreated control using Abbott's formula. Analyze

data using ANOVA to determine significant differences between treatments.

3.2. Protocol for Residue Analysis in Citrus Fruit

Objective: To determine the residue levels and dissipation rate of Flucycloxuron in citrus

fruit following field application.

Methodology: Based on QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

extraction followed by LC-MS/MS analysis.

Sample Collection:

From a treated plot, collect a representative sample of at least 1 kg of fruit at specified

intervals: 0 (e.g., 3 hours), 1, 3, 7, 14, 21, and 28 days post-application.

Place samples in labeled bags and transport them to the laboratory in a cooler. Store

frozen at -20°C until analysis.
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Extraction (QuEChERS):

Homogenize the whole fruit sample.

Weigh 10 g of the homogenate into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g

disodium citrate sesquihydrate).

Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the acetonitrile supernatant (e.g., 6 mL) to a 15 mL tube containing

d-SPE cleanup salts (e.g., 900 mg MgSO₄, 150 mg PSA, 150 mg C18).

Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.

Analysis (LC-MS/MS):

Take the final supernatant, filter through a 0.22 µm filter, and transfer to an autosampler

vial.

Inject into an LC-MS/MS system equipped with a C18 column.

Quantify Flucycloxuron using a matrix-matched calibration curve prepared from

untreated citrus samples fortified with analytical standards. The limit of detection (LOD) is

typically 0.01 mg/kg.

3.3. Protocol for Phytotoxicity Assessment

Objective: To evaluate potential phytotoxicity of Flucycloxuron on citrus foliage and fruit.

Methodology: Visual assessment of plant tissues after application at exaggerated rates.

Treatments:
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Untreated Control.

Flucycloxuron at the proposed label rate (1X).

Flucycloxuron at twice the proposed label rate (2X).

Application:

Select healthy, uniform citrus trees.

Apply treatments to entire trees or specific branches until runoff.

Assessment:

Visually inspect treated leaves, flowers, and fruit for any signs of injury at 3, 7, and 14

DAT.

Use a rating scale (e.g., 0 = no injury; 1 = slight chlorosis/necrosis on <10% of foliage; 2 =

moderate injury on 10-25% of foliage; 3 = severe injury on >25% of foliage).

Record any observed symptoms such as leaf burn, chlorosis, necrosis, epinasty, fruit

spotting, or russeting.

Mandatory Visualizations (Graphviz)
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Caption: Mode of action pathway for Flucycloxuron.
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Caption: Experimental workflow for a field efficacy trial.
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Caption: IPM decision-making for mite control in citrus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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